2-[[1-(Difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one

• IUPAC Name: 2-[[1-(difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C19H14F2N4O/c20-19(21)25-16-9-5-4-8-15(16)22-17(25)12-24-18(26)11-10-14(23-24)13-6-2-1-3-7-13/h1-11,19H,12H2
• InChI Key: PKVOTNVDUPWQNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=NC4=CC=CC=C4N3C(F)F
• Molecular Formula: C19H14F2N4O
• Molecular Weight: 352.3 g/mol

Description

2-[[1-(Difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[[1-(Difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one involves the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit biochemical and physiological effects such as inhibition of cancer cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to exhibit low toxicity towards normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[1-(Difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one in lab experiments include its high potency towards cancer cells, low toxicity towards normal cells, and easy synthesis method. The limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

For research on 2-[[1-(Difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one include the development of more potent analogs with improved pharmacokinetic properties, the investigation of its mechanism of action in more detail, and the evaluation of its potential applications in other fields such as material science and organic synthesis. Additionally, the use of this compound in combination with other anticancer agents may lead to the development of more effective cancer therapies.

Synthesis Methods

The synthesis of 2-[[1-(Difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one involves the reaction of 2-bromo-6-phenylpyridazine with difluoromethylbenzimidazole in the presence of a palladium catalyst. The resulting compound has been characterized by various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

2-[[1-(Difluoromethyl)benzimidazol-2-yl]methyl]-6-phenylpyridazin-3-one has been the subject of scientific research due to its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. This compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells in vitro and in vivo. It has also been used as a building block for the synthesis of other biologically active compounds.